Cas no 1807211-10-4 (2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid)

• Product Name: 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid
• CAS No: 1807211-10-4
• MF: C₁₀H₆ClF₂NO₃
• MW: 261.609348773956
• CID: 4980908
• Update Time: 2025-05-24

2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H6ClF2NO3/c11-3-8-5(4-14)1-6(17-10(12)13)2-7(8)9(15)16/h1-2,10H,3H2,(H,15,16)
• InChI Key： VMHLBFZWKGVMSY-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CC(=CC=1C(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.5
• Topological Polar Surface Area: 70.3

Additional information on 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid

Introduction to 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid (CAS No. 1807211-10-4)

2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid (CAS No. 1807211-10-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a cyano group, and a difluoromethoxy substituent, which collectively contribute to its potential biological activities and therapeutic applications.

The synthesis of 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid involves a series of well-defined chemical reactions, including the introduction of the difluoromethoxy group through nucleophilic substitution and the formation of the cyano group via a cyanation step. The presence of these functional groups imparts specific chemical properties to the molecule, such as enhanced solubility and reactivity, which are crucial for its use in various pharmaceutical formulations.

Recent studies have highlighted the potential of 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The chloromethyl group is believed to enhance the compound's ability to target specific cellular pathways involved in inflammation and cancer progression, while the cyano and difluoromethoxy groups contribute to its overall stability and bioavailability.

In addition to its therapeutic potential, 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid has been investigated for its role in drug delivery systems. The unique combination of functional groups allows for the design of prodrugs that can be selectively activated in target tissues, thereby minimizing systemic side effects. This approach has been particularly promising in the development of targeted therapies for diseases such as Alzheimer's and Parkinson's, where precise drug delivery is essential for effective treatment.

The pharmacokinetic properties of 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a suitable candidate for further clinical development. Its high lipophilicity and low molecular weight facilitate efficient cellular uptake and penetration across biological membranes, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid in various indications. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore the full potential of this compound in treating a wide range of diseases.

The environmental impact of 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid is another important consideration. Studies have demonstrated that this compound is biodegradable under certain conditions, reducing its potential for environmental accumulation and toxicity. This characteristic aligns with the growing emphasis on sustainable pharmaceutical development and responsible chemical management.

In conclusion, 2-Chloromethyl-3-cyano-5-(difluoromethoxy)benzoic acid (CAS No. 1807211-10-4) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive option for the development of novel therapeutics. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in healthcare.